Cas no 1326911-86-7 (3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326911-86-7
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 5323359
• Update Time: 2025-10-22

3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H20N2O2S/c1-14-6-8-16(9-7-14)13-22-18-10-11-26-19(18)20(24)23(21(22)25)17-5-3-4-15(2)12-17/h3-12,18-19H,13H2,1-2H3
• InChI Key： RQPMWYZJXYLQNM-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C1C=CC=C(C)C=1)C(N2CC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 585
• XLogP3: 3.8
• Topological Polar Surface Area: 65.9

Additional information on 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Comprehensive Overview of 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326911-86-7)

The compound 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326911-86-7) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its complex nomenclature reflects its intricate thieno[3,2-d]pyrimidine core, which is substituted with 3-methylphenyl and 4-methylphenylmethyl groups. This combination of aromatic and heterocyclic moieties contributes to its potential applications in drug discovery and organic electronics.

Recent studies have highlighted the growing demand for thienopyrimidine derivatives due to their diverse biological activities, including kinase inhibition and antimicrobial properties. The presence of the methylphenyl substituents in this compound enhances its lipophilicity, a critical factor in optimizing drug-like properties. Researchers are particularly interested in how the 1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione scaffold interacts with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of CAS 1326911-86-7 involves multi-step organic transformations, often utilizing palladium-catalyzed cross-coupling reactions to install the 3-methylphenyl group. The compound's stability under various pH conditions has been a topic of discussion in formulation studies, with particular attention to its potential use in sustained-release drug delivery systems. Its crystalline properties also make it relevant for X-ray diffraction studies of molecular packing in solid-state chemistry.

In the context of current research trends, this compound aligns with the pharmaceutical industry's focus on small molecule therapeutics targeting protein-protein interactions. The thieno[3,2-d]pyrimidine core bears structural resemblance to purine bases, suggesting possible applications in nucleotide mimicry. Computational chemists have employed molecular docking simulations to predict its binding affinity with various enzyme targets, generating valuable data for structure-activity relationship (SAR) studies.

The material science community has explored derivatives of 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione for their optoelectronic properties. The extended π-conjugation system in the thienopyrimidine structure contributes to interesting charge transport characteristics, potentially useful in organic semiconductor applications. Recent patents have disclosed its incorporation into OLED materials, where its thermal stability and electron-affinity are particularly valuable.

Analytical characterization of CAS 1326911-86-7 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The compound's distinct ¹H NMR fingerprint, particularly the signals from the methylphenyl protons, serves as an important quality control marker during synthesis. Chromatographic methods, especially reverse-phase HPLC, have been optimized for purity assessment in compliance with ICH guidelines.

Environmental fate studies of similar thienopyrimidine derivatives suggest moderate biodegradability, prompting ongoing research into green chemistry approaches for its production. The pharmaceutical industry's increasing emphasis on sustainable synthesis has led to investigations of biocatalytic methods for constructing the 1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione core, potentially reducing the ecological footprint of manufacturing processes.

From a regulatory standpoint, 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione falls under the category of research chemicals, with its handling governed by standard laboratory safety protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation due to the current limited toxicological data available for this specific compound.

The commercial availability of CAS 1326911-86-7 through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current pricing trends reflect the compound's status as a high-value intermediate, with costs influenced by purity specifications and batch sizes. Research organizations frequently inquire about custom synthesis options and isotope-labeled versions for metabolic studies.

Looking forward, the scientific community anticipates expanded applications for 3-(3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione as structural modifications continue to reveal novel properties. Its inclusion in virtual screening libraries underscores the growing intersection of computational chemistry and experimental research in accelerating drug discovery pipelines.